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Abstract

Lactic acid, a fundamental product of glycolysis, exists as two stereocisomers: D-lactic acid and
L-lactic acid. While structurally similar as mirror images, their physiological roles, metabolic
pathways, and implications in health and disease are markedly distinct. L-lactic acid is the
predominant enantiomer in mammals, serving as a key metabolic fuel and signaling molecule.
In contrast, D-lactic acid is primarily of microbial origin, and its accumulation in mammals can
lead to pathological conditions, most notably D-lactic acidosis characterized by metabolic
acidosis and neurotoxicity. This technical guide provides a comprehensive overview of the core
differences between D- and L-lactic acid, detailing their metabolism, physiological
concentrations, and signaling functions. It includes a compilation of quantitative data, detailed
experimental protocols for their study, and visual representations of their metabolic and
signaling pathways to serve as a resource for researchers, scientists, and professionals in drug
development.

Introduction
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The stereoisomers of lactic acid, L-(+)-lactic acid and D-(-)-lactic acid, are chiral molecules that
rotate plane-polarized light in opposite directions.[1] In mammalian physiology, L-lactic acid is
the naturally produced and predominantly utilized form, playing a crucial role in energy
metabolism and cellular signaling.[1] Conversely, D-lactic acid is found in mammals at much
lower concentrations and is largely derived from the metabolism of gut microbiota.[2] While the
body has a limited capacity to metabolize D-lactic acid, its overproduction and accumulation
can lead to significant health issues.[1] This guide will delve into the distinct characteristics and
physiological impacts of these two isomers.

Metabolism of L-Lactic Acid and D-Lactic Acid

The metabolic pathways for L- and D-lactic acid are stereospecific, involving distinct enzymes.
2.1. L-Lactic Acid Metabolism

L-lactic acid is produced from pyruvate, the end-product of glycolysis, by the enzyme L-lactate
dehydrogenase (L-LDH), which is abundant in mammalian tissues.[3] This reaction is reversible
and is coupled with the interconversion of NADH and NAD+.[3] L-lactate can be transported
between cells and tissues to be used as an energy source. For instance, during intense
exercise, L-lactate produced in muscles can be transported to the liver and heart, where it is
converted back to pyruvate and enters the Krebs cycle for aerobic energy production.[4]

2.2. D-Lactic Acid Metabolism

Mammalian cells produce only minute amounts of D-lactic acid through the methylglyoxal
pathway.[2] The primary source of D-lactic acid in humans is the fermentation of carbohydrates
by gut bacteria, such as certain species of Lactobacillus and Bifidobacterium.[5] Mammals
possess a limited capacity to metabolize D-lactic acid, primarily through the action of the
mitochondrial enzyme D-2-hydroxyacid dehydrogenase (also referred to as D-lactate
dehydrogenase).[1][6] This enzyme converts D-lactate to pyruvate.[1]

Quantitative Data: Concentrations and Enzyme
Kinetics

The following tables summarize key quantitative data related to D-lactic acid and L-lactic acid in
physiological and pathological contexts.
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Table 1: Physiological and Pathological Concentrations of L- and D-Lactic Acid

Analyte Condition Fluid Concentration  Citation
L-Lactic Acid Rest Blood 0.5-2.0 mmol/L [1]
Intense Exercise  Blood >20 mmol/L [7]
1.52+0.54
Normal CSF [8]
mmol/L
D-Lactic Acid Normal Blood 5-20 pmol/L [2]
10.98 £5.15
Normal CSF [8]
pmol/L
D-Lactic Acidosis  Blood >3 mmol/L [6]
Short Bowel Significantly
Feces ) [9]
Syndrome increased

Table 2: Kinetic Parameters of Human Lactate Dehydrogenases
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Signaling Pathways

Both L- and D-lactic acid have emerged as signaling molecules, though the roles of L-lactic
acid are more extensively characterized.

4.1. L-Lactic Acid Signaling

L-lactate acts as a ligand for the G protein-coupled receptor 81 (GPR81), also known as
Hydroxycarboxylic Acid Receptor 1 (HCAR1).[10] Activation of GPR81 by L-lactate in
adipocytes leads to the inhibition of lipolysis.[10] In the brain, L-lactate signaling is implicated in
neuroprotection and synaptic plasticity.[11] A recently discovered signaling function of L-lactate
is its role in histone modification. L-lactate can be a precursor for histone lysine lactylation, a
novel epigenetic mark that can regulate gene expression.[12]

4.2. D-Lactic Acid Signaling

The signaling roles of D-lactic acid are less understood. However, its accumulation is
associated with distinct neurological symptoms, suggesting a direct interaction with neural
pathways. The neurotoxic effects of D-lactate appear to be independent of acidosis, pointing
towards a specific signaling or disruptive mechanism.[13]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of D- and
L-lactic acid.
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5.1. Induction of D-Lactic Acidosis in an Animal Model (Calf Model)

e Objective: To induce D-lactic acidosis to study its pathophysiological effects, particularly
neurotoxicity.

e Animals: Holstein calves (e.g., 32 + 11 days old, 70 + 10 kg).

e Procedure:

o Surgically catheterize the jugular vein for intravenous infusion and the atlanto-occipital
space for cerebrospinal fluid (CSF) sampling.[13]

o Prepare isomolar solutions of DL-lactic acid, L-lactic acid, hydrochloric acid (as a control
for acidosis), and saline (as a negative control).[13]

o Infuse the solutions intravenously over a period of 6 hours.[13]

o Monitor neurological signs (e.g., ataxia, level of consciousness) at regular intervals.[13]

o Collect blood and CSF samples before, during, and after the infusion period for analysis of
pH, blood gases, and D- and L-lactic acid concentrations.[13]

5.2. Chiral Separation and Quantification of Lactic Acid Enantiomers by HPLC

o Objective: To accurately measure the concentrations of D- and L-lactic acid in biological
samples.

e Method: High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase.

e Sample Preparation:

o For urine or plasma samples, perform a solid-phase extraction to remove interfering
substances. A common choice is an Oasis HLB cartridge.[8]

o Chromatographic Conditions:

o Column: A chiral column is essential. Examples include Chirobiotic T (teicoplanin-based)
or a column with a D-penicillamine stationary phase.[14][15]

© 2026 BenchChem. All rights reserved. 6/14 Tech Support


https://www.asianscientist.com/2015/09/in-the-lab/keio-phd2-lactic-acidosis-cori-cycle/
https://www.asianscientist.com/2015/09/in-the-lab/keio-phd2-lactic-acidosis-cori-cycle/
https://www.asianscientist.com/2015/09/in-the-lab/keio-phd2-lactic-acidosis-cori-cycle/
https://www.asianscientist.com/2015/09/in-the-lab/keio-phd2-lactic-acidosis-cori-cycle/
https://www.asianscientist.com/2015/09/in-the-lab/keio-phd2-lactic-acidosis-cori-cycle/
https://www.alliedacademies.org/articles/kinetic-characterization-of-malate-dehydrogenase-in-normal-and-malignant-human-breast-tissues.pdf
https://patents.google.com/patent/US20080311615A1/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC8303161/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378420?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Mobile Phase: A common mobile phase for chiral separation of lactic acid is an aqueous
solution of copper sulfate, sometimes with an organic modifier like isopropyl alcohol.[15]
For LC-MS/MS, a mobile phase of acetonitrile and ammonium acetate can be used.[16]

o Detection: UV detection (e.g., at 254 nm) is commonly used.[15] For higher sensitivity and
specificity, tandem mass spectrometry (MS/MS) can be employed.[14]

o Flow Rate: Typically around 1.0 mL/min.[15]

o Column Temperature: Maintained at a constant temperature, for example, 30°C.[15]

o Quantification: Generate calibration curves using standard solutions of pure L- and D-lactic
acid of known concentrations.[15]

5.3. Assay for L-Lactate Signaling via GPR81
e Objective: To investigate the activation of the GPR81 receptor by L-lactate.

e Cell Line: A cell line expressing GPR81, such as CHO-K1 cells transiently transfected with
the GPR81 gene.[10]

e Method 1. GTPyS Binding Assay
o Prepare cell membranes from GPR81-expressing cells.

o Incubate the membranes with varying concentrations of L-lactate in the presence of
[35S]GTPYyS.

o The binding of the agonist (L-lactate) to the G_i_-coupled GPR81 receptor will stimulate
the binding of [35S]GTPyS.

o Measure the amount of bound [35S]GTPyS by scintillation counting to determine the
EC_50 for L-lactate.[10]

e Method 2: cAMP Accumulation Assay

o Culture GPR81-expressing cells.
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o Treat the cells with forskolin (to stimulate adenylyl cyclase and increase cCAMP levels) in
the presence of varying concentrations of L-lactate.

o Activation of the G_i_-coupled GPR81 by L-lactate will inhibit adenylyl cyclase, leading to
a decrease in CAMP accumulation.[10]

o Measure intracellular cAMP levels using a commercially available ELISA kit.
5.4. Detection of Histone Lactylation

» Objective: To identify and quantify histone lactylation in response to changes in lactate
levels.

o Method: Western Blotting and Mass Spectrometry.
e Procedure:

o Cell Culture and Treatment: Culture cells (e.g., HeLa cells or primary macrophages) and
treat with exogenous lactate or inhibitors of lactate production to modulate intracellular
lactate levels.[12]

o Histone Extraction: Isolate histones from the cell nuclei.

o Western Blotting:

Separate the extracted histones by SDS-PAGE.

Transfer the proteins to a PVDF membrane.

Probe the membrane with an antibody specific for lactylated lysine (Kla).[12]

Use an antibody against a total histone (e.g., H3) as a loading control.
o Mass Spectrometry:

» Digest the histone proteins with an enzyme like trypsin.

© 2026 BenchChem. All rights reserved. 8/14 Tech Support


https://www.zen-bio.com/pubs/lactate-inhibits-lipolysis.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11570253/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11570253/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378420?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

= Analyze the resulting peptides by high-performance liquid chromatography-tandem
mass spectrometry (HPLC-MS/MS) to identify and quantify specific lactylation sites.[12]
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Caption: Metabolic pathways of L- and D-lactic acid.
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L-Lactate Signhaling via GPR81
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Caption: L-Lactate signaling pathway via the GPR8L1 receptor.
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Experimental Workflow for Chiral HPLC Analysis
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Caption: Experimental workflow for chiral HPLC analysis.
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Conclusion

The distinction between D-lactic acid and L-lactic acid is critical for understanding various
physiological and pathological processes. While L-lactic acid is an integral part of mammalian
energy metabolism and cellular signaling, D-lactic acid is primarily a microbial metabolite with
the potential for toxicity when it accumulates. The data and protocols presented in this guide
offer a foundational resource for researchers and clinicians. Further investigation into the
specific signaling mechanisms of D-lactic acid and the full extent of histone lactylation's role in
gene regulation will undoubtedly open new avenues for therapeutic intervention in a range of
diseases.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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